Cas no 58177-21-2 (1-hydroxy-4-methoxy-2-butanone)

• Product Name: 1-hydroxy-4-methoxy-2-butanone
• CAS No: 58177-21-2
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 1608690
• Update Time: 2024-08-30

1-hydroxy-4-methoxy-2-butanone Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-4-methoxy-2-butanone
• 4-methoxy-1-butyronitrile
• ZINC19428698
• Butanenitrile, 4-methoxy-
• AG-C-03659
• 4-methoxy-butyronitrile
• AGN-PC-00JZDR
• MCULE-8739581354
• AKOS000170838
• 4-Methoxybutyronitril
• CTK1E1062
• 4-Methoxy-butanol-(1)-on-(2)
• 1-hydroxy-4-methoxy-butan-2-one
• 4-Methoxy-butyronitril
• AC1Q4FN7
• 4-methoxy-1-butyronitrile; ZINC19428698; Butanenitrile, 4-methoxy-; AG-C-03659; 4-methoxy-butyronitrile; AGN-PC-00JZDR; MCULE-8739581354; AKOS000170838; 4-Methoxybutyronitril; CTK1E1062; 4-Methoxy-butanol-(1)-on-(2); 1-hydroxy-4-methoxy-butan-2-one; 4-Methoxy-butyronitril; AC1Q4FN7;
• 2-Butanone, 1-hydroxy-4-methoxy-

• Inchi： 1S/C5H10O3/c1-8-3-2-5(7)4-6/h6H,2-4H2,1H3
• InChI Key： VYTVLLKDLQLFJN-UHFFFAOYSA-N
• SMILES： C(O)C(=O)CCOC

Computed Properties

• Exact Mass: 118.063

Experimental Properties

• Density: 1.054
• Boiling Point: 196.5°C at 760 mmHg
• Flash Point: 80°C
• Refractive Index: 1.422
• PSA: 46.53
• pka: 12.95±0.10(Predicted)